Cas no 6370-43-0 (Solvent yellow 12)

• Product Name: Solvent yellow 12
• CAS No: 6370-43-0
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 85664
• PubChem ID: 80738
• Update Time: 2025-04-18

Solvent yellow 12 Chemical and Physical Properties

Names and Identifiers

• Solvent yellow 12
• 2-(o-Tolylazo)-p-cresol
• BRN 0958875
• C.I. 11860
• C.I. Solvent Yellow 12
• EINECS 228-881-9
• Oil Yellow HA
• Oil Yellow OPS
• Oleal Yellow RE
• Zlut rozpoustedlova 12
• Zlut rozpoustedlova 12 [Czech]
• Yellow HA
• 4-Methyl-2-[2-(2-methylphenyl)diazenyl]phenol
• NS00043782
• 4-16-00-00200 (Beilstein Handbook Reference)
• 6370-43-0
• SCHEMBL11955367
• PHENOL, 4-METHYL-2-(2-(2-METHYLPHENYL)DIAZENYL)-
• SCHEMBL1615338
• 4-methyl-2-[(2-methylphenyl)diazenyl]phenol
• 3GB6UR3XRC
• CI SOLVENT YELLOW 12
• Phenol, 4-methyl-2-((2-methylphenyl)azo)-
• DTXSID001023510
• P-CRESOL, 2-(O-TOLYLAZO)-
• CI 11860
• UNII-3GB6UR3XRC
• 2-(2'-methylphenylazo)-4-methylphenol

• Inchi： 1S/C14H14N2O/c1-10-7-8-14(17)13(9-10)16-15-12-6-4-3-5-11(12)2/h3-9,17H,1-2H3/b16-15+
• InChI Key： GUOVYFDMGDEHNM-FOCLMDBBSA-N
• SMILES： OC1C=CC(C)=CC=1/N=N/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 226.11072
• Monoisotopic Mass: 226.110613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 4.1

Experimental Properties

• Density: 1.09
• Melting Point: 98°C
• Boiling Point: 367.89°C (rough estimate)
• Flash Point: 254.5 °C
• Refractive Index: 1.6419 (estimate)
• PSA: 41.46
• LogP: 4.42440